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DNA Gyrase as a Drug Target

DNA gyrase is a essential bacterial enzyme and a major target for antibacterial drugs [1] [2]. It is an A2B2

heterotetramer that introduces negative supercoils into DNA in an ATP-dependent manner [3] [1] [2]. Its

absence in humans makes it an excellent target for antibiotics [4]. The diagram below illustrates its core

structure and functional domains.
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Known Inhibitors and Reference Data

While data on DNA Gyrase-IN-3 is unavailable, established inhibitors provide useful reference points. The

table below summarizes quantitative data for other gyrase inhibitors.
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Compound
Name

Target
Subunit

Reported
Activity (pIC50)

IC50 Assay Type / Notes

BWC0977 [2] Not

Specified

8.4 4 nM Not Specified

Zoliflodacin [2] Not

Specified

6.8 169 nM DNA gyrase supercoiling assay

Ciprofloxacin
[4]

GyrA Information

missing

Information

missing

Widely used fluoroquinolone;

comparator in studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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